Cas no 25448-05-9 (1,2,3,4-tetrahydroquinaldine)

• Product Name: 1,2,3,4-tetrahydroquinaldine
• CAS No: 25448-05-9
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• CID: 913819
• PubChem ID: 96289
• Update Time: 2025-04-19

1,2,3,4-tetrahydroquinaldine Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydroquinaldine
• 1-(2-Propenyl)-2-ethenylpyridinium bromide
• 1-allyl-2-vinylpyridinium bromide
• 2-ethenyl-1-prop-2-enylpyridin-1-ium bromide
• AC1L2SI7
• AC1Q1R9O
• AR-1C1371
• CTK8D6805
• Pyridinium, 2-ethenyl-1-(2-propen-1-yl)-, bromide (1:1)
• Pyridinium, 2-ethenyl-1-(2-propenyl)-, bromide
• 2-Methyl-1,3,4-tetrahydroquinoline
• NSC 65607
• 1,2,3,4-Tetrahydro quinaldine
• Quinoline,2,3,4-tetrahydro-2-methyl-
• (1)-1,2,3,4-Tetrahydro-2-methylquinoline
• 25448-05-9
• NS00047103
• AI3-15932
• AC1627
• 2-methyl-1,2,3,4-tetrahydroquinoline;1,2,3,4-Tetrahydroquinaldine
• 1,3,4-Tetahydro-2-methylquinoline
• tetrahydroquinaldine
• EINECS 246-996-2
• NSC65607
• STK086402
• CS-W019554
• Quinoline, tetrahydro-2-methyl-
• HMS1577N05
• InChI=1/C10H13N/c1-8-6-7-9-4-2-3-5-10(9)11-8/h2-5,8,11H,6-7H2,1H
• XHV42AW48X
• 1,2,3,4-Tetahydro-2-methylquinoline
• DS-12521
• EN300-59145
• CHEMBL589607
• 1334-81-2
• Quinaldine,2,3,4-tetrahydro-
• NCIOpen2_000109
• 74497-74-8
• Quinoline, 1,2,3,4-tetrahydro-2-methyl-
• SY045570
• 1,3,4-Tetrahydroquinaldine
• 2-methyltetrahydroquinoline
• NSC-65607
• Tetrahydro-2-methylquinoline
• AKOS000267397
• AC-19074
• 2-(r,s)-methyl-1,2,3,4-tetrahydro-quinoline
• EINECS 277-887-8
• Tetrahydrochinaldin
• 1780-19-4
• 2-Methyl-1,2,3,4-tetrahydroquinoline
• MFCD00023886
• T0112
• A812332
• AM84625
• 5,6,7,8-tetra-Quinaldine
• 2-methyl-1,2,3,4-tetrahydro-quinoline
• AKOS016039021
• SCHEMBL424121
• EINECS 217-226-2
• SCHEMBL8771344
• DTXSID50397311
• (R)-1,2,3,4-Tetrahydro-2-methylquinoline
• 1,3,4-Tetrahydro-2-methylquinoline
• 1,2,3,4-Tetrahydro-2-methylquinoline
• Quinaldine, 1,2,3,4-tetrahydro-
• 1.2.3.4-tetrahydro- quinaldine
• UNII-XHV42AW48X

• Inchi： 1S/C10H13N/c1-8-6-7-9-4-2-3-5-10(9)11-8/h2-5,8,11H,6-7H2,1H3
• InChI Key： JZICUKPOZUKZLL-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2CCC1C

Computed Properties

• Exact Mass: 147.10489
• Monoisotopic Mass: 147.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03